N-(Cyanomethyl)-N,3,4,6-tetramethylthieno[2,3-B]pyridine-2-carboxamide

• IUPAC Name: N-(cyanomethyl)-N,3,4,6-tetramethylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C14H15N3OS/c1-8-7-9(2)16-13-11(8)10(3)12(19-13)14(18)17(4)6-5-15/h7H,6H2,1-4H3
• InChI Key: YUTZHMBTRBRJKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=C(S2)C(=O)N(C)CC#N)C)C
• Molecular Formula: C14H15N3OS
• Molecular Weight: 273.36 g/mol
• CAS No.: 1428010-46-1

Description

N-(Cyanomethyl)-N,3,4,6-tetramethylthieno[2,3-B]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C14H15N3OS and its molecular weight is 273.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

• Heterocyclic Chemistry and Synthesis of Pyrimidines

  The synthesis of novel pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines, pyrido[3″,2″:4′,5′]thieno[3′,2′:4,5]pyrimido[l,6-a]benzimidazoles, and related fused systems has been explored, showcasing the versatility of thieno[2,3-b]pyridine derivatives in creating complex molecules with potential therapeutic applications (Bakhite, Al‐Sehemi, & Yamada, 2005).

• Synthesis of Selenazin-4-ones

  A study demonstrated the reactivity of cyano-substituted compounds in the synthesis of 1,3-selenazin-4-ones, highlighting the chemical's role in creating selenium-containing heterocycles, which are of interest due to their biological activities (Yokoyama, Kumata, Hatanaka, & Shiraishi, 1986).

• Antimicrobial Activity of Pyridothienopyrimidines

  Research on the synthesis and antimicrobial activity of new pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidine derivatives further exemplifies the application of such compounds in developing new antimicrobial agents, indicating the potential for pharmaceutical applications (Bakhite, Abdel-rahman, & Al-Taifi, 2004).

• N-Cyanoacetamide Cyclizations

  The synthesis and cyclizations of N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides show the potential for creating a variety of heterocyclic compounds, demonstrating the utility of cyanoacetamide derivatives in organic synthesis (Chigorina, Bespalov, & Dotsenko, 2019).

Mechanism of Action

Target of Action

The compound “N-(Cyanomethyl)-N,3,4,6-tetramethylthieno[2,3-B]pyridine-2-carboxamide” is a pyridine derivative. Pyridine derivatives are known to exhibit a wide range of biological activities and are found in many pharmaceutical drugs . They can interact with various biological targets, but without specific studies, it’s hard to determine the exact target of this compound.

Mode of Action

The mode of action would depend on the specific biological target of the compound. Generally, pyridine derivatives can interact with their targets through various types of chemical interactions such as hydrogen bonding, ionic interactions, and hydrophobic interactions .

Biochemical Pathways

Without specific studies, it’s hard to determine the exact biochemical pathways affected by this compound. Pyridine derivatives are known to be involved in a wide range of biochemical processes .

Pharmacokinetics

The ADME properties (Absorption, Distribution, Metabolism, and Excretion) of the compound would depend on various factors such as its chemical structure, solubility, stability, and the presence of functional groups. For instance, the cyano and carboxamide groups in the compound could potentially influence its solubility and stability .

Result of Action

The molecular and cellular effects of the compound would depend on its specific mode of action and the biochemical pathways it affects. Pyridine derivatives are known to exhibit a wide range of biological activities .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of the compound. For instance, the stability of the compound could be affected by the pH of the environment due to the presence of the carboxamide group .